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Compound of Interest

Compound Name: SR-1277

Cat. No.: B10763949 Get Quote

Essential Safety and Handling Guide for SR-1277
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of SR-1277, a potent and selective casein kinase 1δ/ε (CK1δ/ε) inhibitor. The following

guidelines are intended to supplement, not replace, a comprehensive Safety Data Sheet (SDS)

which should be obtained directly from your chemical supplier. SR-1277 is a research chemical

with significant antiproliferative activity, necessitating stringent safety protocols to ensure the

well-being of laboratory personnel.

Chemical and Physical Properties
A summary of the known properties of SR-1277 is provided below. This information is crucial

for safe handling and storage.
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Property Value Source

Chemical Name

2-morpholino-N-((4-nitro-1H-

benzo[d]imidazol-2-

yl)methyl)-9-(thiophen-3-

yl)-9H-purin-6-amine

Sigma-Aldrich

Synonyms ML177 Sigma-Aldrich

Molecular Formula C₂₁H₁₉N₉O₃S Sigma-Aldrich

Molecular Weight 477.50 g/mol Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Water Pollution Class
WGK 3 (highly hazardous for

water)
Sigma-Aldrich

Personal Protective Equipment (PPE)
Due to the potent nature of SR-1277 and the absence of a publicly available, detailed Safety

Data Sheet, a cautious approach to personal protective equipment is mandatory. The following

table outlines the recommended PPE for handling SR-1277.
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PPE Category Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for tears or punctures

before and during use. Change gloves

frequently, especially after direct contact.

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield should be worn

when there is a risk of splashing.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn at all times. Full-body protection may be

necessary for large-scale operations or in the

event of a spill.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates is recommended, especially when

handling the solid form or creating solutions.

Work should be conducted in a certified

chemical fume hood.

Operational Plan: Handling and Experimental
Workflow
Adherence to a strict operational plan is critical to minimize exposure and ensure experimental

integrity. The following workflow outlines the key steps for safely handling SR-1277 in a

laboratory setting.
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Figure 1: Standard Operating Procedure for Handling SR-1277

Preparation
- Don appropriate PPE

- Verify fume hood certification
- Prepare all necessary equipment and reagents

Weighing
- Tare balance with weigh paper or boat

- Carefully transfer solid SR-1277
- Record weight

Proceed to

Solubilization
- Transfer SR-1277 to a suitable vial

- Add appropriate solvent (e.g., DMSO)
- Mix thoroughly to ensure complete dissolution

Proceed to

Experimental Use
- Perform dilutions and add to experimental system

- Maintain containment within the fume hood

Proceed to

Decontamination & Cleanup
- Decontaminate all surfaces and equipment

- Segregate waste for proper disposal

Conclude with
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Figure 1: Standard Operating Procedure for Handling SR-1277. (Max Width: 760px)
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Proper disposal of SR-1277 and all contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Stream Disposal Procedure

Solid SR-1277

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, vials)

Collect in a designated hazardous waste

container. Do not mix with non-hazardous

waste.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, labeled hazardous waste

container. The container should be compatible

with the solvent used.

Contaminated PPE (e.g., gloves, apron)
Dispose of as hazardous waste in a designated

container.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

using absorbent materials. Collect all

contaminated materials in a sealed, labeled

hazardous waste container. Decontaminate the

spill area.

SR-1277 in the CK1δ/ε Signaling Pathway
SR-1277 is an ATP-competitive inhibitor of casein kinase 1δ (CK1δ) and casein kinase 1ε

(CK1ε). These kinases are involved in various cellular processes, including the regulation of

cell cycle progression. The diagram below illustrates the inhibitory action of SR-1277 on this

pathway.
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Figure 2: Inhibitory Action of SR-1277 on the CK1δ/ε Pathway
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Figure 2: Inhibitory Action of SR-1277 on the CK1δ/ε Pathway. (Max Width: 760px)

Disclaimer: The information provided in this document is intended for guidance purposes only

and is based on publicly available data for similar chemical compounds. A comprehensive and

compound-specific Safety Data Sheet (SDS) from the manufacturer or supplier is the definitive

source for all safety and handling information. It is the responsibility of the user to obtain and

adhere to the guidelines set forth in the official SDS for SR-1277.

To cite this document: BenchChem. [Personal protective equipment for handling SR-1277].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763949#personal-protective-equipment-for-
handling-sr-1277]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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